1-Bromo-4-(3-phenylpropyl)benzene

• Molecular Formula: C15H15Br
• Molecular Weight: 275.18 g/mol
• IUPAC Name: 1-bromo-4-(3-phenylpropyl)benzene
• InChI: InChI=1S/C15H15Br/c16-15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2
• InChI Key: GQCHXBKCHUWUIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC2=CC=C(C=C2)Br

Description

1-Bromo-4-(3-phenylpropyl)benzene (CAS: 43008-85-1) is a brominated aromatic compound featuring a 3-phenylpropyl substituent at the para position of the benzene ring. Its molecular formula is C₁₅H₁₅Br, with a molecular weight of 275.19 g/mol. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings, which are pivotal for constructing biaryl systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Alkyl/Aryl Chains

1-Bromo-4-(2-chloro-2-methylpropyl)benzene (3e)

• CAS: Not specified.
• Synthesis : Prepared via decarbonylative transfer hydrochlorination using B(C₆F₅)₃ catalysis, yielding >99% of a colorless oil .
• Applications: Potential intermediate in pharmaceuticals or agrochemicals due to its chloroalkyl group.

1-Bromo-4-(trans-4-n-propylcyclohexyl)benzene (ST04120)

• CAS: Not specified.
• Properties : Purity ≥99% (GC), melting point 47.9°C.
• Applications : Precursor for liquid crystals, highlighting the role of cyclohexyl groups in modulating mesophase behavior .

1-Bromo-4-(3-((5-phenylpent-4-yn-1-yl)oxy)propyl)benzene

• Synthesis : Achieved via NaH-mediated alkoxylation, yielding 34% of a yellow oil.
• Characterization : NMR and GC-MS (m/z 356) confirm structure .
• Relevance : The alkyne-ether substituent enables further functionalization in click chemistry.

Halogen and Heteroatom Modifications

1-Bromo-4-(2-fluoropropyl)benzene (F5)

• Synthesis : Anti-Markovnikov hydrofluorination of styrenes.
• Characterization : ¹H/¹³C NMR data confirm regioselective fluorination .
• Significance : Fluorinated analogs are critical in medicinal chemistry for metabolic stability.

1-Bromo-4-(difluoromethoxy)benzene

• Reactivity : Participates in Pd-catalyzed arylations with heteroarenes (e.g., imidazoles, thiazoles), yielding products in 72–93% .
• Electronic Effects : The electron-withdrawing difluoromethoxy group enhances electrophilicity at the bromine site, facilitating cross-coupling.

1-Bromo-4-[(3-chloropropyl)sulfonyl]benzene

• CAS : 937014-20-3.
• Safety : Requires careful handling due to sulfonyl and chloro groups; detailed in GHS-aligned safety protocols .

Heterocyclic and Cyclopropane Derivatives

1-Bromo-4-(3-thienyl)benzene (6)

• Synthesis : Suzuki-Miyaura coupling (73% yield) followed by iodination to form 1-bromo-4-(2-iodo-3-thienyl)benzene (98% yield) .
• Utility : Thienyl groups enable conjugation in organic electronics.

1-Bromo-4-(1-trifluoromethyl-cyclopropyl)-benzene

• CAS : 1227160-18-0.
• Properties : The trifluoromethyl-cyclopropyl group introduces steric bulk and electronic effects, influencing reactivity in fluorinated drug synthesis .

Data Tables

Table 2: NMR and MS Data Highlights

Compound Name	¹H/¹³C NMR Features	MS Data (m/z)
1-Bromo-4-(3-((5-phenylpent-4-yn-1-yl)oxy)propyl)benzene	δ 7.41–7.32 (m, 4H), 3.54 (t, J=6.1 Hz, 2H)	Calc: 356; Found: 356
1-Bromo-4-(2-fluoropropyl)benzene	δ 7.26 (dd, J=6.9, 3.5 Hz, 2H)	Not reported

Key Findings and Implications

• Substituent Impact : Electron-withdrawing groups (e.g., difluoromethoxy, sulfonyl) enhance electrophilicity, improving cross-coupling efficiency . Bulky groups (e.g., cyclohexyl, trifluoromethyl-cyclopropyl) influence steric interactions in catalysis .
• Synthetic Versatility : Methods like Suzuki-Miyaura coupling and anti-Markovnikov additions enable precise functionalization for diverse applications, from liquid crystals to fluorinated drugs.